Cas no 899400-05-6 (2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties
Names and Identifiers
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- 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione
- 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
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- Inchi: 1S/C25H26N2O4/c1-25(2,3)17-12-10-16(11-13-17)22-26-23-20(24(29)27(22)14-7-15-30-4)21(28)18-8-5-6-9-19(18)31-23/h5-6,8-13H,7,14-15H2,1-4H3
- InChI Key: PJZJBSNCHPDDSS-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C(C)(C)C)C=C2)N(CCCOC)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3225-6326-2μmol |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-2mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-3mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-5mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-15mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 15mg |
$89.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-1mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-10μmol |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-20μmol |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-10mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
Life Chemicals | F3225-6326-4mg |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione |
899400-05-6 | 90%+ | 4mg |
$66.0 | 2023-04-27 |
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Related Literature
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
Additional information on 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
Introduction to 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 899400-05-6)
2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, also known by its CAS number 899400-05-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the tert-butylphenyl and methoxypropyl substituents, contribute to its distinct pharmacological properties.
The development and characterization of 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione have been extensively studied in recent years. Researchers have focused on elucidating its mechanisms of action and evaluating its potential as a lead compound for various therapeutic targets. One of the key areas of interest is its anti-inflammatory and anti-cancer properties. Studies have shown that this compound exhibits potent inhibitory effects on inflammatory cytokines and tumor cell proliferation.
The molecular structure of 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione is characterized by a fused ring system that includes a chromene and a pyrimidine moiety. The tert-butylphenyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the methoxypropyl substituent contributes to its solubility and bioavailability. These structural features are crucial for optimizing the compound's pharmacokinetic properties and improving its therapeutic efficacy.
In terms of biological activity, 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, this compound exhibits potent anti-cancer activity by inducing apoptosis in various cancer cell lines. Studies have revealed that it can target multiple signaling pathways involved in cancer progression, including the PI3K/Akt and MAPK pathways.
The potential applications of 2-(4-tert-butylphenyl)-3-(3-methoxypropyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione
The synthesis of 2-(4-tert-butylphenyl strong>-) - 3 - ( 3 - < strong > methoxypropyl strong > ) - 3 H , 4 H , 5 H - < strong > chromeno [ 2 , 3 - d ] pyrimidine - 4 , 5 - dione strong > involves a multi-step process that includes the formation of the chromene ring followed by the introduction of the pyrimidine moiety. The use of modern synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of the final product. This synthetic route provides a robust platform for large-scale production and further drug development. p > < p > In conclusion , 2 -( 4 - < strong > tert - butylphenyl strong > ) - 3 - ( 3 - < strong > methoxypropyl strong > ) - 3 H , 4 H , 5 H - < strong > chromeno [ 2 , 3 - d ] pyrimidine - 4 , 5 - dione strong > ( CAS No . 899400 - 05 - 6 ) represents a promising lead compound with diverse biological activities . Its unique structural features and potent pharmacological effects make it an attractive candidate for further research and development in various therapeutic areas . Ongoing studies are expected to uncover additional applications and refine its potential as a novel therapeutic agent . p > article > response >
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